Cas no 13745-20-5 (2',4,4'-trihydroxychalcone)

• Product Name: 2',4,4'-trihydroxychalcone
• CAS No: 13745-20-5
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1245154
• PubChem ID: 425
• Update Time: 2025-04-20

2',4,4'-trihydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2',4,4'-trihydroxychalcone
• 1-(2,4-Dihydroxyphenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• 4,2',4'-Trihydroxychalcone
• Acrylophenone, 2',4'-dihydroxy-3-(p-hydroxyphenyl)-
• BRN 1914295
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)-
• (2E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• (E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• HMS3656C17
• KBio2_005761
• Spectrum3_001656
• KBioGR_002232
• KBio2_000625
• DXDRHHKMWQZJHT-UHFFFAOYSA-N
• Spectrum4_001756
• Q27165761
• FT-0627421
• AKOS030228126
• NCGC00090504-10
• SPBio_000949
• DivK1c_006858
• DTXSID80859558
• GU17;ISL;Isoliquiritigen
• KBioSS_000625
• Spectrum2_000875
• NS00006266
• SpecPlus_000762
• CHEMBL3183256
• KBio1_001802
• Spectrum_000145
• KBio2_003193
• KBio3_002631

• Inchi： 1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H
• InChI Key： DXDRHHKMWQZJHT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C=CC1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones